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Compound of Interest

Compound Name: 2-Chloro-3-methylisonicotinonitrile

Cat. No.: B1508040 Get Quote

An In-depth Technical Guide to 2-Chloro-3-methylisonicotinonitrile for Advanced Research

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals engaged in drug development and complex organic synthesis. It moves beyond a

simple data sheet to provide an in-depth analysis of the physical and chemical properties of 2-
Chloro-3-methylisonicotinonitrile, emphasizing the causality behind its reactivity and its

practical applications as a versatile chemical intermediate.

Core Molecular Identity and Structure
2-Chloro-3-methylisonicotinonitrile is a substituted pyridine derivative, a class of

heterocyclic compounds of significant interest in medicinal chemistry and material science. Its

structure incorporates three key functional groups—a chloro group, a methyl group, and a

nitrile group—on a pyridine ring, making it a valuable and reactive building block for

synthesizing more complex molecules.[1]

Table 1: Chemical Identity
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Identifier Value

IUPAC Name 2-chloro-3-methylpyridine-4-carbonitrile

Synonyms 2-Chloro-3-methylisonicotinonitrile

CAS Number 1195189-83-3[1][2][3]

Molecular Formula C₇H₅ClN₂[1][3]

Molecular Weight 152.58 g/mol [1][2][3]

The spatial arrangement of these functional groups dictates the molecule's electronic

properties and reactivity, which will be explored in subsequent sections.
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Chemical Structure of 2-Chloro-3-methylisonicotinonitrile

Pyridine Ring

Nitrile (C≡N) at C4

Chlorine (Cl) at C2

Methyl (CH₃) at C3

2-Chloro-3-methyl
isonicotinonitrile

Meisenheimer Complex
(Addition Intermediate)

Attack at C2

Nucleophile (Nu⁻)

Substituted ProductElimination of Cl⁻

Chloride Ion (Cl⁻)

Potential Synthetic Transformations

{2-Chloro-3-methylisonicotinonitrile | C₇H₅ClN₂}

SNAr at C2 + Nucleophile (R-NH₂, R-SH, etc.) Product: 2-Substituted Pyridine

Position 2

Nitrile Hydrolysis + H₃O⁺/OH⁻ Product: Carboxylic Acid / Amide

Position 4

Nitrile Reduction + [H] (e.g., H₂/cat.) Product: Primary Amine

Position 4

Methyl Oxidation + Oxidant Product: Carboxylic Acid

Position 3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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